Cas no 1206991-16-3 (1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1206991-16-3
• MF: C₂₃H₂₀ClN₅O₃
• MW: 449.889603614807
• CID: 5391361
• Update Time: 2025-06-08

1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H20ClN5O3/c1-31-19-10-5-15(12-20(19)32-2)13-26-23(30)21-22(16-4-3-11-25-14-16)29(28-27-21)18-8-6-17(24)7-9-18/h3-12,14H,13H2,1-2H3,(H,26,30)
• InChI Key： MVTNHLTVXKMFCB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(OC)C(OC)=C2)=O)N=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.79±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No 1206991-16-3 and Product Name: 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 1206991-16-3 and the product name 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and diverse functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole core, chlorophenyl substituent, and dimethoxyphenyl methyl group, along with a pyridin-3-yl moiety, contributes to its unique chemical properties and biological activity.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The triazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the substitution pattern of the triazole ring can significantly influence its pharmacological effects. The compound in question features a 5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide moiety, which suggests potential interactions with biological targets such as enzymes and receptors. This structural feature has been explored in various drug candidates and has shown promise in modulating key pathways involved in diseases.

The 4-chlorophenyl group in the molecule adds another layer of complexity and functionality. Chlorophenyl derivatives are known for their role in enhancing binding affinity and selectivity in drug design. The electron-withdrawing nature of the chlorine atom can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. Additionally, the dimethoxyphenyl methyl group contributes to the lipophilicity of the compound, which is a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) properties. These features make the compound a promising candidate for further investigation in drug development.

Current research trends in medicinal chemistry emphasize the need for multifunctional compounds that can address multiple targets or exhibit synergistic effects. The structure of 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide aligns well with this trend. The combination of different pharmacophoric elements allows for potential interactions with multiple biological pathways. For instance, studies have suggested that triazole derivatives can inhibit enzymes involved in inflammation and cancer progression. Furthermore, the presence of aromatic rings and heterocyclic moieties can enhance binding affinity to protein targets.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. The triazole core has been shown to interact with enzymes like kinases and phosphodiesterases, which are often implicated in disease mechanisms. Additionally, the chlorophenyl and dimethoxyphenyl substituents may contribute to binding interactions by modulating hydrophobic interactions and electronic distributions at the binding site.

The pyridin-3-yl moiety is another key feature that warrants further investigation. Pyridine derivatives are widely used in drug development due to their ability to form hydrogen bonds and coordinate with metal ions. In this compound, the pyridine ring may interact with biological targets through π-stacking or hydrogen bonding interactions. Such interactions are crucial for achieving high binding affinity and selectivity. Moreover, the position of the pyridine ring relative to other functional groups can influence the overall conformation of the molecule, thereby affecting its biological activity.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of molecules like this one before conducting expensive experimental assays. Molecular docking studies have been performed using various computational tools to simulate interactions with potential biological targets. These studies suggest that the compound may bind effectively to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, docking simulations have indicated potential interactions with receptors relevant to neurological disorders.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing aryl groups into heterocyclic frameworks.

Future directions in research may involve exploring analogues of this compound to improve its pharmacological properties further. By modifying substituents such as the chlorophenyl or dimethoxyphenyl groups, researchers can fine-tune binding affinity and selectivity toward specific biological targets. Additionally, exploring different triazole derivatives may reveal novel mechanisms of action or enhance existing ones.

The development of new therapeutic agents relies heavily on understanding structure-activity relationships (SAR). The compound described here provides a valuable scaffold for studying SAR within triazole-based molecules. By systematically varying substituents while maintaining key structural features such as the triazole core and pyridine moiety， researchers can gain insights into how different functional groups influence biological activity.

In conclusion,1-(4-chlorophenyl)-N-[(3，4-dimethoxyphenyl)methyl]-5-(pyridin-3-yI)-1H-l，2，3-triazole-l-carboxamide (CAS No 1206991-l6-l) represents a promising candidate for further investigation in pharmaceutical research。 Its unique structural features， including a triazole core， chlorophenyl substituent， dimethoxyphenyllmethyl group，and pyridin-l 3-yI moiety， contribute to its potential applications in drug discovery。 Ongoing research aims to elucidate its biological activity， optimize its synthesis，and explore analogues that may enhance its therapeutic efficacy。 As our understanding of molecular interactions continues to grow， compounds like this one will play an increasingly important role in developing new treatments for various diseases.